5-[4-(Diethylamino)benzylidene]-3-ethyl-2,4-imidazolidinedione

• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol
• IUPAC Name: (5E)-5-[[4-(diethylamino)phenyl]methylidene]-3-ethylimidazolidine-2,4-dione
• InChI: InChI=1S/C16H21N3O2/c1-4-18(5-2)13-9-7-12(8-10-13)11-14-15(20)19(6-3)16(21)17-14/h7-11H,4-6H2,1-3H3,(H,17,21)/b14-11+
• InChI Key: BBLYFRBTIUALLW-SDNWHVSQSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CC=C(C=C2)N(CC)CC)/NC1=O
• SMILES: CCN1C(=O)C(=CC2=CC=C(C=C2)N(CC)CC)NC1=O

Description

5-[4-(Diethylamino)benzylidene]-3-ethyl-2,4-imidazolidinedione, commonly known as DEAB, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. DEAB is a yellow crystalline solid that is soluble in organic solvents and has a molecular weight of 277.36 g/mol.

Mechanism of Action

DEAB inhibits ALDH enzymes by binding to the active site of the enzyme and preventing the conversion of aldehydes to their corresponding carboxylic acids. This leads to the accumulation of toxic aldehydes, which can induce apoptosis in cancer cells. DEAB has been shown to selectively inhibit ALDH1A1 and ALDH3A1 isoforms, which are overexpressed in many types of cancer.
Biochemical and Physiological Effects:
DEAB has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, inhibition of tumor growth, and modulation of oxidative stress. DEAB has also been shown to have neuroprotective effects by inhibiting the production of reactive oxygen species and reducing inflammation.

Advantages and Limitations for Lab Experiments

DEAB has several advantages for lab experiments, including its high selectivity for ALDH1A1 and ALDH3A1 isoforms, which are overexpressed in many types of cancer. However, DEAB has several limitations, including its low solubility in aqueous solutions and its potential toxicity to non-cancerous cells.

Future Directions

DEAB has the potential to be used in various future research directions, including the development of novel cancer therapies, the study of ALDH enzymes in various physiological and pathological conditions, and the development of new ALDH inhibitors with improved selectivity and efficacy. Additionally, DEAB has potential applications in the study of oxidative stress and neurodegenerative diseases. Further research is needed to fully understand the potential applications of DEAB and its mechanism of action.

Synthesis Methods

DEAB can be synthesized using various methods, including the reaction of diethylamine with 4-formylbenzoic acid to form 4-(diethylamino)benzaldehyde, which is then reacted with ethyl acetoacetate to form DEAB. Alternatively, DEAB can be synthesized by reacting 4-(diethylamino)benzaldehyde with ethyl cyanoacetate in the presence of ammonium acetate.

Scientific Research Applications

DEAB has been used in various scientific research applications, including as a selective inhibitor of aldehyde dehydrogenase (ALDH) enzymes. ALDH enzymes are involved in the metabolism of many endogenous and exogenous compounds, including drugs, alcohol, and carcinogens. Inhibition of ALDH enzymes can lead to the accumulation of toxic metabolites and has been shown to have potential therapeutic applications in cancer treatment.